Cas no 56172-71-5 (1-Acetylcyclopropane-1-carboxylic Acid)

• Product Name: 1-Acetylcyclopropane-1-carboxylic Acid
• CAS No: 56172-71-5
• MF: C₆H₈O₃
• MW: 128.125922203064
• MDL: MFCD11226172
• CID: 349591
• PubChem ID: 14200856
• Update Time: 2025-11-01

1-Acetylcyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Acetylcyclopropanecarboxylic acid
• 1-Acetylcyclopropane-1-carboxylic acid
• 1-Acetyl-cyclopropanecarboxylic acid
• C6H8O3
• Cyclopropanecarboxylic acid, 1-acetyl-
• 1-Acetyl-cyclopropancarbonsaeure
• Cyclopropanecarboxylic acid,1-acetyl
• RW3626
• DTXSID40557301
• CS-0090847
• SY043211
• MFCD11226172
• GG-0702
• SCHEMBL769660
• 1-Acetylcyclopropanecarboxylic acid, AldrichCPR
• A830941
• JIOYLBIVCRZUEQ-UHFFFAOYSA-N
• 1-acetyl-1-cyclopropanecarboxylic acid
• AMY21205
• 56172-71-5
• EN300-103826
• F19705
• FT-0653322
• 1-acetyl-cyclopropane-1-carboxylic acid
• 1-acetylcyclopropanecarboxylicacid
• AKOS006307220
• 1-ethanoylcyclopropane-1-carboxylic acid
• DB-072107
• 1-Acetylcyclopropane-1-carboxylic Acid

• MDL： MFCD11226172
• Inchi： 1S/C6H8O3/c1-4(7)6(2-3-6)5(8)9/h2-3H2,1H3,(H,8,9)
• InChI Key： JIOYLBIVCRZUEQ-UHFFFAOYSA-N
• SMILES： OC(C1(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 128.04700
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 0.44020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on 1-Acetylcyclopropane-1-carboxylic Acid

Recent Advances in the Application of 1-Acetylcyclopropane-1-carboxylic Acid (CAS: 56172-71-5) in Chemical Biology and Pharmaceutical Research

1-Acetylcyclopropane-1-carboxylic acid (CAS: 56172-71-5) is a cyclopropane derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry and drug development. This compound, characterized by the presence of an acetyl group and a carboxylic acid moiety on a cyclopropane ring, serves as a versatile building block for the synthesis of various bioactive molecules. Recent studies have explored its utility in the design of enzyme inhibitors, prodrugs, and novel therapeutic agents, highlighting its importance in the field of chemical biology.

A key area of research involving 1-Acetylcyclopropane-1-carboxylic acid focuses on its role as a precursor in the synthesis of cyclopropane-containing pharmaceuticals. Cyclopropane rings are known to impart conformational rigidity and metabolic stability to drug molecules, making them valuable in drug design. Recent work published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of potent inhibitors targeting amino acid decarboxylases, which are implicated in several neurological disorders. The study reported a 40% improvement in inhibitory activity compared to previous analogs, underscoring the compound's potential in central nervous system (CNS) drug discovery.

In addition to its applications in drug design, 1-Acetylcyclopropane-1-carboxylic acid has been investigated for its role in prodrug strategies. A 2023 study in Bioorganic & Medicinal Chemistry Letters described its use as a masking group for carboxylic acid-containing drugs, enabling improved bioavailability and tissue targeting. The researchers successfully applied this approach to a series of anti-inflammatory agents, achieving enhanced pharmacokinetic profiles without compromising therapeutic efficacy. This advancement opens new avenues for optimizing drug delivery systems, particularly for compounds with poor absorption characteristics.

Recent synthetic methodology developments have also expanded the utility of 1-Acetylcyclopropane-1-carboxylic acid. A novel asymmetric synthesis protocol published in Organic Letters (2024) allows for the efficient production of enantiomerically pure derivatives, addressing previous challenges in stereocontrol. This breakthrough is particularly significant for the development of chiral drugs where the biological activity is highly dependent on absolute configuration. The new method employs a palladium-catalyzed cyclopropanation followed by enzymatic resolution, achieving >99% enantiomeric excess in most cases.

From a mechanistic perspective, computational studies have provided insights into the conformational preferences and reactivity of 1-Acetylcyclopropane-1-carboxylic acid. Density functional theory (DFT) calculations published in Journal of Physical Chemistry A revealed that the compound exists predominantly in a twisted conformation that minimizes steric clashes between the substituents. These findings help explain its reactivity patterns and guide rational design of derivatives with tailored properties. The computational work complements experimental studies by offering atomic-level understanding of structure-activity relationships.

Looking forward, the unique properties of 1-Acetylcyclopropane-1-carboxylic acid position it as a promising scaffold for diverse pharmaceutical applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use in developing covalent inhibitors for challenging drug targets. As synthetic methods continue to advance and biological evaluations progress, this compound is expected to play an increasingly important role in addressing unmet medical needs through innovative chemical approaches.